Cas no 436-41-9 (Ergoline,6,8-dimethyl-, (8b,10b)- (9CI))

Ergoline,6,8-dimethyl-, (8b,10b)- (9CI) structure
436-41-9 structure
Product Name:Ergoline,6,8-dimethyl-, (8b,10b)- (9CI)
CAS No:436-41-9
MF:C16H20N2
MW:240.343403816223
CID:329085
PubChem ID:160462
Update Time:2025-04-19

Ergoline,6,8-dimethyl-, (8b,10b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ergoline,6,8-dimethyl-, (8b,10b)- (9CI)
    • Ergoline, 6,8-dimethyl-, (8beta,10beta)-
    • costaclavin
    • (6aR,9R,10aS)-7,9-dimethyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-g]quinoline
    • 6,8-Dimethylergoline
    • 10.BETA.-ERGOLINE, 6,8.BETA.-DIMETHYL-
    • (6aR,9R,10aS)-7,9-dimethyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline
    • Costaclavine
    • (+)-COSTACLAVINE
    • Epicostaclavin
    • UNII-GLS7Y869AV
    • Pyroclavin
    • CHEBI:221707
    • Q16873909
    • 436-41-9
    • ERGOLINE, 6,8-DIMETHYL-, (8.BETA.,10.BETA.)-
    • DTXSID90963054
    • GLS7Y869AV
    • (8.BETA.,10.BETA.)-6,8-DIMETHYLERGOLINE
    • Inchi: 1S/C16H20N2/c1-10-6-13-12-4-3-5-14-16(12)11(8-17-14)7-15(13)18(2)9-10/h3-5,8,10,13,15,17H,6-7,9H2,1-2H3/t10-,13+,15-/m1/s1
    • InChI Key: VLMZMRDOMOGGFA-RIEGTJTDSA-N
    • SMILES: N1(C)C[C@H](C)C[C@H]2C3C=CC=C4C=3C(=CN4)C[C@@H]12

Computed Properties

  • Exact Mass: 240.1628
  • Monoisotopic Mass: 240.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 19Ų

Experimental Properties

  • PSA: 19.03

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